(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate
Overview
Description
Scientific Research Applications
Synthesis of Novel Organic Compounds
This compound serves as a versatile building block in the synthesis of a variety of novel organic compounds. Its derivatives, such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones, have been synthesized and studied for their potential applications .
Antibacterial and Antifungal Agents
The piperazine ring’s conformational flexibility and polar nitrogen atoms enhance its interaction with macromolecules, making it a candidate for antibacterial and antifungal applications. Derivatives of this compound have shown moderate activity against several microorganisms, suggesting its use in developing new antimicrobial agents .
Anticancer Activity
Compounds containing the piperazine ring have been explored for their anticancer properties. The ability to modify the piperazine structure allows for the design of molecules that can interact with specific biological targets, potentially leading to new cancer therapies .
Antiparasitic Applications
The structural features of piperazine derivatives contribute to their antiparasitic activity. Research has indicated that these compounds can be effective against various parasites, which is crucial for the development of treatments for parasitic infections .
Antihistamine Properties
Piperazine derivatives have been investigated for their antihistamine effects. The presence of the piperazine moiety in these compounds may contribute to their ability to modulate histamine receptors, which is beneficial for treating allergic reactions .
Antidepressant Potential
The incorporation of the piperazine ring into pharmaceutical compounds has been associated with antidepressive activities. This suggests that derivatives of ®-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate could be explored as potential antidepressants .
Drug Discovery and Development
Due to its easy modificability, proper alkalinity, water solubility, and capacity for hydrogen bond formation, this compound is considered an important synthetic strategy in drug discovery. It can be used to adjust molecular physicochemical properties to enhance drug efficacy .
X-ray Crystallography Studies
The compound and its derivatives have been characterized using X-ray diffraction studies, which provide insights into their molecular structures. This information is essential for understanding the compound’s interactions and reactivity, which is valuable for various applications in materials science and pharmaceutical chemistry .
Safety and Hazards
The compound is associated with the GHS07 pictogram and has the signal word “Warning”. It has hazard statements H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261 and P305+P351+P338, suggesting to avoid breathing dust/fume/gas/mist/vapors/spray and, if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
properties
IUPAC Name |
4-O-benzyl 1-O-tert-butyl (2R)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O5/c1-18(2,3)25-17(23)20-10-9-19(11-15(20)12-21)16(22)24-13-14-7-5-4-6-8-14/h4-8,15,21H,9-13H2,1-3H3/t15-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKWDDQLIGHSFEA-OAHLLOKOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1CO)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCN(C[C@@H]1CO)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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